4-Amino-5-methoxy-2-trifluoromethyl-benzonitrile

• Molecular Formula: C9H7F3N2O
• Molecular Weight: 216.16 g/mol
• IUPAC Name: 4-amino-5-methoxy-2-(trifluoromethyl)benzonitrile
• InChI: InChI=1S/C9H7F3N2O/c1-15-8-2-5(4-13)6(3-7(8)14)9(10,11)12/h2-3H,14H2,1H3
• InChI Key: OMPLUSGEZBMKDR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C#N)C(F)(F)F)N

Description

4-Amino-5-methoxy-2-trifluoromethyl-benzonitrile is a useful research compound. Its molecular formula is C9H7F3N2O and its molecular weight is 216.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Amino-5-iodo-2-trifluoromethyl-benzonitrile (312 mg, 1.0 mmol), CuI (I) (20 mg, 0.1 mmol), Cs2CO3 (652 mg, 2.0 mmol) and 1,10-phenanthroline (36 mg, 0.2 mmol) were mixed in methanol (20 ml). The reaction mixture was refluxed overnight and then the solvent was removed under vacuum. Upon separation on silica gel (100% CH2Cl2), the tile compound was obtained as a colorless liquid.